Cas no 2293-21-2 (N-Demethyl Trimipramine)

• Product Name: N-Demethyl Trimipramine
• CAS No: 2293-21-2
• MF: C₁₉H₂₄N₂
• MW: 280.407264709473
• CID: 277565
• PubChem ID: 160632
• Update Time: 2025-05-21

N-Demethyl Trimipramine Chemical and Physical Properties

Names and Identifiers

• 5H-Dibenz[b,f]azepine-5-propanamine,10,11-dihydro-N,b-dimethyl-
• N-Demethyl Trimipramine
• 3-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)-N,2-dimethylpropan-1-amine
• N-Demethyl Trimipramine
• desmethyl-trimipramine
• Monodemethyltrimiprimine
• Monodesmethyltrimipramine
• N-Desmethyltrimipramine
• Nortrimipramine
• Desmethyltrimipramine
• UNII-I453QU04O6
• Q27280397
• 5H-Dibenz(b,f)azepine-5-propanamine, 10,11-dihydro-N,beta-dimethyl-
• NS00015481
• FUEUKSCRQNPXKS-UHFFFAOYSA-N
• 2293-21-2
• F74295
• BS-47086
• 3-(10,11-Dihydro-5H-dibenzo[b,f]azepin-5-yl)-N,2-dimethyl-1-propanamine #
• TRIMIPRAMINE MALEATE IMPURITY B [EP IMPURITY]
• DTXSID70945611
• TRIMIPRAMINE MALEATE IMPURITY, DESMETHYLTRIMIPRAMINE- [USP IMPURITY]
• starbld0004854
• AKOS040759682
• FT-0665751
• 3-(5, 6-dihydrobenzo[b][1]benzazepin-11-yl)-N, 2-dimethylpropan-1-amine
• 3-(10,11-Dihydro-5H-dibenzo[b,f]azepin-5-yl)-N,2-dimethylpropan-1-amine
• I453QU04O6
• 5H-DIBENZ(B,F)AZEPINE-5-PROPANAMINE, 10,11-DIHYDRO-N,.BETA.-DIMETHYL-
• N-DESMETHYLTRIMIPRAMINE,1.0MG/MLINMETHANOL
• N-DESMETHYLTRIMIPRAMINE, (RS)-
• TRIMIPRAMINE MALEATE IMPURITY B (EP IMPURITY)
• TRIMIPRAMINE_met008
• TRIMIPRAMINE MALEATE IMPURITY, DESMETHYLTRIMIPRAMINE-[USP IMPURITY]
• TRIMIPRAMINE MALEATE IMPURITY, DESMETHYLTRIMIPRAMINE-(USP IMPURITY)
• (3-{2-AZATRICYCLO[9.4.0.0(3),?]PENTADECA-1(11),3,5,7,12,14-HEXAEN-2-YL}-2-METHYLPROPYL)(METHYL)AMINE
• (3-{2-AZATRICYCLO[9.4.0.0(3),?]PENTADECA-1(11),3(8),4,6,12,14-HEXAEN-2-YL}-2-METHYLPROPYL)(METHYL)AMINE

• Inchi： 1S/C19H24N2/c1-15(13-20-2)14-21-18-9-5-3-7-16(18)11-12-17-8-4-6-10-19(17)21/h3-10,15,20H,11-14H2,1-2H3
• InChI Key： FUEUKSCRQNPXKS-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2CCC2C=CC=CC1=2)CC(C)CNC

Computed Properties

• Exact Mass: 280.19400
• Monoisotopic Mass: 280.193949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 15.3

Experimental Properties

• Density: 1.034
• Melting Point: NA
• Boiling Point: 415.2°C at 760 mmHg
• Flash Point: 155.3°C
• Refractive Index: 1.568
• PSA: 15.27000
• LogP: 4.23470
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

N-Demethyl Trimipramine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Demethyl Trimipramine

N-Demethyl Trimipramine: A Comprehensive Overview

N-Demethyl Trimipramine, also known by its CAS number CAS No. 2293-21-2, is a compound that has garnered significant attention in the fields of pharmacology and chemistry due to its unique properties and potential applications. This compound is a derivative of trimipramine, a tricyclic antidepressant, and its demethylation process introduces intriguing characteristics that warrant further exploration.

The synthesis of N-Demethyl Trimipramine involves the removal of a methyl group from the nitrogen atom of trimipramine, a process that can be achieved through various chemical methods such as hydrolysis or enzymatic reactions. This modification alters the compound's pharmacokinetic profile, potentially enhancing its bioavailability or reducing its side effects. Recent studies have highlighted the importance of such structural modifications in drug development, particularly in optimizing therapeutic efficacy while minimizing adverse reactions.

One of the most promising aspects of N-Demethyl Trimipramine lies in its potential pharmacological applications. Preclinical research has demonstrated that this compound exhibits antidepressant-like activity in animal models, suggesting it could serve as a novel treatment for mood disorders. Moreover, its unique chemical structure may confer advantages over traditional tricyclic antidepressants, such as reduced risk of drug interactions or improved patient tolerance.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of N-Demethyl Trimipramine with greater accuracy. Molecular docking studies have revealed potential binding affinities to key neurotransmitter receptors, providing insights into its mechanism of action. These findings underscore the importance of continued research into this compound's pharmacodynamics and pharmacokinetics.

In terms of synthesis, the production of CAS No. 2293-21-2 requires precise control over reaction conditions to ensure optimal yields and purity. Innovations in green chemistry have also paved the way for more sustainable synthesis methods, reducing environmental impact while maintaining product quality.

The global market for antidepressant medications continues to grow, driven by increasing awareness of mental health issues and the need for more effective treatments. As a derivative with potential advantages over existing therapies, N-Demethyl Trimipramine holds promise in addressing unmet medical needs. However, further clinical trials are necessary to validate its safety and efficacy in human populations.

In conclusion, N-Demethyl Trimipramine represents a compelling area of research with diverse applications across pharmacology and chemistry. Its unique properties, coupled with ongoing advancements in drug development methodologies, position it as a candidate for future therapeutic innovations.